Cas no 1270324-69-0 (2-amino-3-(3-methanesulfonylphenyl)propanoic acid)

2-Amino-3-(3-methanesulfonylphenyl)propanoic acid is a synthetic non-proteinogenic amino acid derivative characterized by the presence of a methanesulfonyl (mesyl) group at the meta position of the phenyl ring. This structural feature enhances its potential as a versatile intermediate in organic synthesis and pharmaceutical research. The compound’s sulfonyl moiety contributes to its stability and reactivity, making it suitable for applications in peptide modification and drug development. Its chiral center allows for enantioselective synthesis, while the polar functional groups improve solubility in aqueous and organic media. This compound is particularly valuable in designing bioactive molecules due to its ability to modulate physicochemical and pharmacokinetic properties.
2-amino-3-(3-methanesulfonylphenyl)propanoic acid structure
1270324-69-0 structure
Product Name:2-amino-3-(3-methanesulfonylphenyl)propanoic acid
CAS No:1270324-69-0
MF:C10H13NO4S
MW:243.27952170372
MDL:MFCD18697478
CID:5572513
PubChem ID:82386361
Update Time:2025-05-28

2-amino-3-(3-methanesulfonylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(3-(methylsulfonyl)phenyl)propanoic acid
    • 2-amino-3-(3-methanesulfonylphenyl)propanoic acid
    • MDL: MFCD18697478
    • Inchi: 1S/C10H13NO4S/c1-16(14,15)8-4-2-3-7(5-8)6-9(11)10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)
    • InChI Key: QKZNLZTVEVNSPE-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(N)CC1=CC=CC(S(C)(=O)=O)=C1

Experimental Properties

  • Density: 1.357±0.06 g/cm3(Predicted)
  • Boiling Point: 490.1±45.0 °C(Predicted)
  • pka: 2.14±0.10(Predicted)

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Additional information on 2-amino-3-(3-methanesulfonylphenyl)propanoic acid

Recent Advances in the Study of 2-amino-3-(3-methanesulfonylphenyl)propanoic acid (CAS: 1270324-69-0)

The compound 2-amino-3-(3-methanesulfonylphenyl)propanoic acid (CAS: 1270324-69-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylphenyl and amino acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biochemical properties, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 2-amino-3-(3-methanesulfonylphenyl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for enabling further pharmacological evaluations and potential large-scale manufacturing.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-amino-3-(3-methanesulfonylphenyl)propanoic acid exhibits notable inhibitory effects on specific enzymatic targets associated with inflammatory pathways. These findings suggest its potential utility in developing new anti-inflammatory agents. Additionally, molecular docking simulations have revealed strong binding affinities to key proteins involved in neurodegenerative diseases, opening avenues for further investigation in this area.

Another significant development is the exploration of this compound's pharmacokinetic properties. Recent pharmacokinetic studies in animal models have shown favorable absorption and distribution profiles, with minimal off-target effects. These results underscore the compound's potential as a viable candidate for further preclinical development.

Despite these promising findings, challenges remain. Researchers have noted the need for more comprehensive toxicology studies to fully assess the safety profile of 2-amino-3-(3-methanesulfonylphenyl)propanoic acid. Furthermore, the exact mechanisms underlying its biological activities are not yet fully understood, necessitating additional mechanistic studies.

In conclusion, 2-amino-3-(3-methanesulfonylphenyl)propanoic acid (CAS: 1270324-69-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges.

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